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Compound of Interest

4-(6-Bromopyrazin-2-
Compound Name:
yl)morpholine

Cat. No.: B1371966

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of 4-(6-Bromopyrazin-2-yl)morpholine, a heterocyclic
compound of interest in medicinal chemistry.

Core Chemical Properties

4-(6-Bromopyrazin-2-yl)morpholine is a solid at room temperature. The key chemical
identifiers and physical properties are summarized in the table below.
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Property Value Reference
CAS Number 848841-62-3
Molecular Formula CsH10BrNsO
Molecular Weight 244.09 g/mol
Boiling Point 368.3°C at 760 mmHg
Appearance Solid
Purity >95%
OVLIISDBFJIFQQH-
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Synthesis and Purification

While a specific detailed experimental protocol for the synthesis of 4-(6-Bromopyrazin-2-

yl)morpholine is not readily available in the public domain, a general synthetic approach can

be inferred from standard organic chemistry principles and literature on similar compounds.

The most probable synthetic route involves a nucleophilic aromatic substitution reaction.

A logical synthetic pathway would be the reaction of 2,6-dibromopyrazine with morpholine. In

this reaction, one of the bromine atoms on the pyrazine ring is displaced by the secondary

amine of the morpholine. The reaction is typically carried out in the presence of a base to

neutralize the hydrobromic acid formed as a byproduct.
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Caption: Proposed synthesis of 4-(6-Bromopyrazin-2-yl)morpholine.

Purification: The crude product would likely be purified using standard laboratory techniques.
Column chromatography over silica gel is a common and effective method for separating the
desired product from unreacted starting materials and any side products. The choice of eluent
would be determined empirically, likely a mixture of a nonpolar solvent (e.g., hexane or
heptane) and a more polar solvent (e.g., ethyl acetate). Recrystallization from a suitable solvent
system could be employed as a final purification step to obtain a highly pure solid.

Spectral and Characterization Data

Detailed experimental spectral data for 4-(6-Bromopyrazin-2-yl)morpholine is not widely
published. However, based on the known spectra of similar morpholine and pyrazine-
containing compounds, the expected spectral characteristics can be predicted.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
morpholine and pyrazine protons. The four protons on the carbons adjacent to the oxygen in
the morpholine ring would likely appear as a triplet at approximately 3.7-3.9 ppm. The four
protons on the carbons adjacent to the nitrogen in the morpholine ring would likely appear as
a triplet at around 3.5-3.7 ppm. The two protons on the pyrazine ring would appear as
singlets in the aromatic region, likely between 8.0 and 8.5 ppm.

e 13C NMR: The carbon NMR spectrum would show distinct signals for the carbon atoms of the
pyrazine and morpholine rings. The carbons of the morpholine ring adjacent to the oxygen
would resonate at approximately 66-67 ppm, while those adjacent to the nitrogen would be
found at around 44-45 ppm. The carbons of the pyrazine ring would appear in the downfield
region, typically between 130 and 160 ppm.

Mass Spectrometry (MS): The mass spectrum would be expected to show a molecular ion
peak (M+) corresponding to the molecular weight of the compound (244.09 g/mol ). Due to the
presence of a bromine atom, a characteristic isotopic pattern with two peaks of nearly equal
intensity (for the 7°Br and 8!Br isotopes) separated by two mass units would be observed for
the molecular ion and any bromine-containing fragments.

Biological Activity and Potential Applications in
Drug Development

While there is no specific data on the biological activity of 4-(6-Bromopyrazin-2-
yl)morpholine, the pyrazine and morpholine moieties are present in numerous biologically
active compounds, suggesting potential therapeutic applications for this molecule.

Pyrazine Derivatives: Pyrazine and its derivatives are known to exhibit a wide range of
pharmacological activities, including anticancer, anti-inflammatory, antibacterial, and
antiparasitic effects.[1]

Morpholine Derivatives: The morpholine ring is a common scaffold in medicinal chemistry, often
incorporated into drug candidates to improve their physicochemical properties, such as
solubility and metabolic stability. Morpholine-containing compounds have been investigated for
a vast array of therapeutic targets, including as kinase inhibitors.
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Potential as Kinase Inhibitors: Given that many kinase inhibitors incorporate a morpholine ring,
it is plausible that 4-(6-Bromopyrazin-2-yl)morpholine could exhibit inhibitory activity against
certain kinases. The pyrazine ring system can also be found in various kinase inhibitors.
Therefore, this compound could serve as a valuable scaffold for the development of novel
kinase inhibitors, potentially targeting pathways involved in cancer and other diseases.
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Caption: Potential of 4-(6-Bromopyrazin-2-yl)morpholine in drug discovery.

Safety and Handling

Based on available safety data, 4-(6-Bromopyrazin-2-yl)morpholine should be handled with
care in a laboratory setting. The following hazard statements have been associated with this

compound:
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e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Standard laboratory safety precautions should be followed when handling this compound,
including the use of personal protective equipment such as gloves, safety glasses, and a lab
coat. Work should be conducted in a well-ventilated fume hood.

Conclusion

4-(6-Bromopyrazin-2-yl)morpholine is a compound with potential for further investigation in
the field of drug discovery. The presence of both the pyrazine and morpholine moieties
suggests a likelihood of interesting biological activities. Further research is warranted to fully
elucidate its chemical and biological properties, including the development of a detailed
synthetic protocol, full spectral characterization, and screening for a range of biological targets,
particularly protein kinases. This information will be crucial for assessing its potential as a lead
compound for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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